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Introduction
Red 15 is a novel, high-performance red fluorescent probe designed for a wide range of

applications in fluorescence microscopy. Its exceptional brightness, high photostability, and low

cytotoxicity make it an ideal tool for visualizing cellular structures and dynamic processes in

both live and fixed cells. Red 15 belongs to the rhodamine family of dyes, which are known for

their excellent photophysical properties.[1][2] This application note provides detailed protocols

for the use of Red 15 in various microscopy applications and summarizes its key performance

characteristics. Red-shifted fluorescent probes like Red 15 are particularly advantageous for in

vivo imaging due to reduced autofluorescence, lower light scattering, and decreased

phototoxicity at longer wavelengths.[3]

Physicochemical and Spectroscopic Properties
Red 15 exhibits spectral properties characteristic of red-shifted rhodamine dyes, making it

compatible with standard fluorescence microscopy filter sets.[1][2] The key properties of Red
15 are summarized in the table below.
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Property Value

Excitation Maximum (λex) ~585 nm

Emission Maximum (λem) ~615 nm

Molar Extinction Coefficient (ε) >90,000 M⁻¹cm⁻¹

Fluorescence Quantum Yield (Φ) ~0.45

Photostability High

Solubility DMSO, DMF, water

Molecular Weight ~650 g/mol

Table 1: Physicochemical and spectroscopic properties of Red 15. The data are representative

values for red-shifted rhodamine dyes.

Key Applications
Live-Cell Imaging: The high cell permeability and low toxicity of Red 15 allow for long-term

imaging of dynamic cellular processes with minimal impact on cell health.[4]

Fixed-Cell Imaging and Immunofluorescence: Red 15 can be used to stain fixed cells and is

compatible with immunofluorescence protocols, enabling colocalization studies with other

fluorescently labeled antibodies.[5]

Flow Cytometry: The bright fluorescence of Red 15 makes it suitable for identifying and

sorting cell populations based on fluorescence intensity.[6][7]

High-Resolution Microscopy: The high photostability of Red 15 is advantageous for super-

resolution microscopy techniques such as STED and PALM, which require robust

fluorophores.[3]

Experimental Protocols
Protocol 1: Live-Cell Staining and Imaging
This protocol describes the general procedure for staining live cells with Red 15.
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Materials:

Red 15 stock solution (1 mM in DMSO)

Live cells cultured on glass-bottom dishes or coverslips

Complete cell culture medium

Phosphate-buffered saline (PBS) or Hank's Balanced Salt Solution (HBSS)

Procedure:

Prepare Staining Solution: Dilute the Red 15 stock solution to a final working concentration

of 100-500 nM in pre-warmed (37°C) complete cell culture medium.

Cell Preparation: Aspirate the culture medium from the cells and wash once with warm PBS

or HBSS.

Staining: Add the Red 15 staining solution to the cells and incubate for 15-30 minutes at

37°C in a CO2 incubator.

Washing: Remove the staining solution and wash the cells two to three times with warm PBS

or HBSS to minimize background fluorescence.

Imaging: Add fresh, pre-warmed culture medium or imaging buffer to the cells. Image

immediately using a fluorescence microscope with appropriate filter sets (e.g.,

TRITC/Rhodamine).

Preparation Staining Imaging

Prepare Staining Solution Wash Cells
1. Dilute & Warm

Incubate with Red 152. Prepare Cells Wash to Remove Excess Dye3. Stain Image Cells
4. Wash

Click to download full resolution via product page

Live-cell staining workflow with Red 15.
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Protocol 2: Fixed-Cell Staining
This protocol is for staining fixed cells, often used in conjunction with immunofluorescence.

Materials:

Cells cultured on coverslips

4% Paraformaldehyde (PFA) in PBS

0.1% Triton X-100 in PBS (for permeabilization, optional)

Red 15 working solution (100-500 nM in PBS)

Mounting medium

Procedure:

Fixation: Wash cells once with PBS, then fix with 4% PFA for 10-15 minutes at room

temperature.

Washing: Wash cells three times with PBS for 5 minutes each.

Permeabilization (Optional): If targeting intracellular structures, permeabilize cells with 0.1%

Triton X-100 in PBS for 10 minutes. Wash three times with PBS.

Staining: Incubate cells with Red 15 working solution for 30-60 minutes at room temperature,

protected from light.

Washing: Wash cells three times with PBS for 5 minutes each.

Mounting: Mount the coverslips onto microscope slides using an appropriate mounting

medium.

Imaging: Visualize the stained cells using a fluorescence microscope.
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Fixed-cell staining and optional permeabilization workflow.
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Signaling Pathway Visualization Example
Red fluorescent probes are often used to study dynamic cellular processes such as receptor-

mediated endocytosis. The following diagram illustrates a simplified workflow for imaging this

process using Red 15 conjugated to a ligand.
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Imaging receptor-mediated endocytosis with Red 15.

Troubleshooting
Issue Possible Cause Solution

Weak Signal Low probe concentration.
Increase the concentration of

Red 15.

Insufficient incubation time. Increase the incubation time.

Photobleaching.

Reduce laser power and

exposure time. Use an anti-

fade mounting medium for

fixed cells.

High Background Incomplete washing.
Increase the number and

duration of wash steps.

Probe aggregation.
Centrifuge the staining solution

before use.

Autofluorescence.

Use a spectrally distinct probe

or appropriate background

subtraction.

Cell Toxicity High probe concentration.

Decrease the probe

concentration and incubation

time.

Contamination.
Ensure sterility of all solutions

and equipment.

Conclusion
Red 15 is a robust and versatile fluorescent probe suitable for a multitude of applications in

cellular imaging. Its bright, photostable signal and low cytotoxicity make it an excellent choice

for researchers seeking to perform high-quality fluorescence microscopy experiments. The
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protocols provided herein serve as a starting point, and optimization may be required for

specific cell types and experimental conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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